Cas no 117994-73-7 (3,5,9-Trioxa-4-phosphapentatriaconta-15,18-dien-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxo-6,9-hexacosadienyl)oxy]-, inner salt,4-oxide, [R-(all-Z)]- (9CI))

• Product Name: 3,5,9-Trioxa-4-phosphapentatriaconta-15,18-dien-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxo-6,9-hexacosadienyl)oxy]-, inner salt,4-oxide, [R-(all-Z)]- (9CI)
• CAS No: 117994-73-7
• MF: C₆₀H₁₁₂NO₈P
• MW: 1006.50696086884
• CID: 174686
• PubChem ID: 6450066
• Update Time: 2025-04-19

3,5,9-Trioxa-4-phosphapentatriaconta-15,18-dien-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxo-6,9-hexacosadienyl)oxy]-, inner salt,4-oxide, [R-(all-Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphapentatriaconta-15,18-dien-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxo-6,9-hexacosadienyl)oxy]-, inner salt,4-oxide, [R-(all-Z)]- (9CI)
• [(2R)-2,3-bis[[(6E,9E)-hexacosa-6,9-dienoyl]oxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate
• 1,2-di-6,9-hexacosadienoylphosphatidylcholine
• 3,5,9-Trioxa-4-phosphapentatriaconta-15,18-dien-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxo-6,9-hexacosadienyl)oxy]-
• (2R)-2,3-bis[(6E,9E)-hexacosa-6,9-dienoyloxy]propyl 2-(trimethylammonio)ethyl phosphate
• 1,2-Hcdpc
• 3,5,9-Trioxa-4-phosphapentatriaconta-15,18-dien-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxo-6,9-hexacosadienyl)oxy)-, hydroxide, inner salt, 4-oxide, (R-(all-Z))-
• 117994-73-7

• Inchi： 1S/C60H112NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-46-48-50-52-59(62)66-56-58(57-68-70(64,65)67-55-54-61(3,4)5)69-60(63)53-51-49-47-45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h36-39,42-45,58H,6-35,40-41,46-57H2,1-5H3/b38-36+,39-37+,44-42+,45-43+/t58-/m1/s1
• InChI Key： HTIOLJIYGLMFRC-BDRZZDKZSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCC/C=C/C/C=C/CCCCCCCCCCCCCCCC)=O)OC(CCCC/C=C/C/C=C/CCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 1005.812556
• Monoisotopic Mass: 1005.812556
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 70
• Rotatable Bond Count: 56
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 21

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 121.00000
• LogP: 18.58800